1-Ethenyl-4-{[(prop-2-en-1-yl)oxy]methyl}benzene

• CAS RN: 16278-36-7
• Molecular Formula: C12H14O
• Molecular Weight: 174.24 g/mol
• IUPAC Name: 1-ethenyl-4-(prop-2-enoxymethyl)benzene
• InChI: InChI=1S/C12H14O/c1-3-9-13-10-12-7-5-11(4-2)6-8-12/h3-8H,1-2,9-10H2
• InChI Key: AAZZDTIPFNPWAG-UHFFFAOYSA-N
• Canonical SMILES: C=CCOCC1=CC=C(C=C1)C=C

Description

1-Ethenyl-4-{[(prop-2-en-1-yl)oxy]methyl}benzene is a useful research compound. Its molecular formula is C12H14O and its molecular weight is 174.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

After 691.0 g (5.0 mole) of a 50% 2-propenyl alcohol solution of sodium 2-propenoxide, 16.0 g of tetrabutylammonium bromide and 1.0 g of BHT were placed and mixed in a 3-liter glass flask equipped with a stirrer, a reflux condenser, a thermometer and a dropping funnel, 763.0 g (5.0 mole) of 4-vinylbenzyl chloride was added dropwise to the mixture from the dropping funnel as the temperature was kept at 35°-40° C. to make them undergo the reaction. At the conclusion of the reaction, water was added to dissolve the produced salt. The resulting organic phase was separated, and then distilled to collect a 83°-84° C./2 mmHg fraction. Thus, 795.4 g of 3-(4-vinylbenzyloxy)-1-propene was obtained in a 91.3% yield.